N1-(3-chloro-4-methylphenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-methylphenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C23H22ClN3O3/c1-15-8-9-17(13-18(15)24)26-23(29)22(28)25-14-20(21-7-4-12-30-21)27-11-10-16-5-2-3-6-19(16)27/h2-9,12-13,20H,10-11,14H2,1H3,(H,25,28)(H,26,29)
• InChI Key: YBSXOVWTDJKYTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C43)Cl
• Molecular Formula: C23H22ClN3O3
• Molecular Weight: 423.9 g/mol

Description

N1-(3-chloro-4-methylphenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide, also known as CFI-400945, is a small molecule inhibitor that has been extensively studied in the field of cancer research. It is a potent and selective inhibitor of Polo-like kinase 4 (PLK4), which is a key regulator of centriole duplication and cell division.

Scientific Research Applications

Synthesis and Antimicrobial Activity

N1-(3-chloro-4-methylphenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide and its derivatives have been explored for their potential in synthesizing compounds with significant antimicrobial activities. Studies have demonstrated the synthesis of various derivatives through different chemical procedures, leading to compounds that exhibit remarkable antibacterial and antifungal properties against common pathogens such as Staphylococcus aureus and Escherichia coli (Jafari et al., 2017).

Chemical Reactions and Synthesis Techniques

Research has focused on the reactions of certain compounds with pyrophosphoryl chloride, leading to the formation of reagents that react with a wide range of nucleophilic aromatic substrates, including furans and indoles. This has facilitated the synthesis of expected aldehydes and other compounds, showing the versatility of these chemical reactions in synthetic organic chemistry (Downie et al., 1993).

Novel Synthetic Approaches and Chemical Transformations

Innovative synthetic methods have been developed for oxalamides, demonstrating novel acid-catalyzed rearrangements and providing new pathways for synthesizing a variety of chemically significant compounds. These methodologies offer operationally simple and high-yielding processes, expanding the toolbox for synthetic chemists (Mamedov et al., 2016).

Applications in Organic Chemistry and Drug Discovery

The compound and its related derivatives have been studied for their potential applications in organic chemistry and drug discovery. This includes exploring their roles as intermediates in the synthesis of heterocyclic compounds and evaluating their biological activities, which could lead to the development of new therapeutic agents (Bhunia et al., 2017).